1,3,4-Oxadiazole, 2-methyl-5-[3-[4-(methylsulfinyl)phenyl]-5-benzofuranyl]-

• CAS No.: 1005201-24-0
• Product Name: 1,3,4-Oxadiazole, 2-methyl-5-[3-[4-(methylsulfinyl)phenyl]-5-benzofuranyl]-
• Molecular Formula: C18H14N2O3S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 2-methyl-5-[3-(4-methylsulfinylphenyl)-1-benzofuran-5-yl]-1,3,4-oxadiazole
• Standard InChI: InChI=1S/C18H14N2O3S/c1-11-19-20-18(23-11)13-5-8-17-15(9-13)16(10-22-17)12-3-6-14(7-4-12)24(2)21/h3-10H,1-2H3
• Standard InChIKey: RCKYSTKYIVULEK-UHFFFAOYSA-N
• SMILES: CC1=NN=C(O1)C2=CC3=C(C=C2)OC=C3C4=CC=C(C=C4)S(=O)C
• Canonical SMILES: CC1=NN=C(O1)C2=CC3=C(C=C2)OC=C3C4=CC=C(C=C4)S(=O)C
• Appearance: Solid powder
• Description: TCS-2002 is a Potent inhibitor of GSK-3β (IC50 = 35 nM). Oral adminstration inhibits cold water stress-induced tau hyperphosphorylation in the mouse brain.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-methyl-5-(3-(4-(methylsulfinyl)phenyl)-1-benzofuran-5-yl)-1,3,4-oxadiazole; 2-methyl-MPBO
• Reference: Saitoh et al (2009) 2-{3-[4-(alkylsulfinyl)phenyl]-1-benzofuran-5-yl}-5-methyl-1,3,4-oxadiazole derivatives as novel inhibitors of glycogen synthase kinase-3β with good brain permeability. J.Med.Chem. 52 6270 PMID: 19775160
• PubChem Compound: 24855958
• Last Modified: Nov 11 2021